2-Bromoimidazo[1,2-a]pyrazine-3-carboxylic acid

• IUPAC Name: 2-bromoimidazo[1,2-a]pyrazine-3-carboxylic acid
• InChI: InChI=1S/C7H4BrN3O2/c8-6-5(7(12)13)11-2-1-9-3-4(11)10-6/h1-3H,(H,12,13)
• InChI Key: XWDSFUMXZKTWNG-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=NC(=C2C(=O)O)Br)C=N1
• Molecular Formula: C7H4BrN3O2
• Molecular Weight: 242.03 g/mol

Description

2-Bromoimidazo[1,2-a]pyrazine-3-carboxylic acid is a heterocyclic compound with the molecular formula C6H4BrN3O2. This compound is part of the imidazo[1,2-a]pyrazine family, which is known for its diverse biological activities and applications in medicinal chemistry. The presence of a bromine atom and a carboxylic acid group in its structure makes it a versatile intermediate in organic synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions

2-Bromoimidazo[1,2-a]pyrazine-3-carboxylic acid can be synthesized through various methods. One common approach involves the cyclization of α-bromoketones with 2-aminopyridines under specific conditions. For instance, the reaction can be carried out in ethyl acetate with tert-butyl hydroperoxide (TBHP) as an oxidant . This method allows for the formation of the imidazo[1,2-a]pyrazine core followed by bromination.

Industrial Production Methods

Industrial production of 2-Bromoimidazo[1,2-a]pyrazine-3-carboxylic acid typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

2-Bromoimidazo[1,2-a]pyrazine-3-carboxylic acid undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with different nucleophiles, such as amines or thiols, under suitable conditions.

Oxidation and Reduction: The compound can undergo oxidation to form corresponding oxo derivatives or reduction to remove the bromine atom.

Cyclization Reactions: It can participate in cyclization reactions to form more complex heterocyclic structures.

Common Reagents and Conditions

Substitution: Reagents like sodium azide or primary amines in the presence of a base.

Oxidation: Oxidizing agents such as TBHP or hydrogen peroxide.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Major Products Formed

The major products formed from these reactions include substituted imidazo[1,2-a]pyrazines, oxo derivatives, and reduced forms of the compound.

Scientific Research Applications

2-Bromoimidazo[1,2-a]pyrazine-3-carboxylic acid has several applications in scientific research:

Medicinal Chemistry: It serves as a building block for the synthesis of pharmaceutical compounds with potential therapeutic effects.

Biological Studies: The compound is used in the study of enzyme inhibitors and receptor modulators.

Chemical Biology: It is employed in the design of probes for biological imaging and diagnostics.

Industrial Applications: The compound is used in the synthesis of agrochemicals and materials science.

Mechanism of Action

The mechanism of action of 2-Bromoimidazo[1,2-a]pyrazine-3-carboxylic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The bromine atom and carboxylic acid group play crucial roles in binding to these targets, leading to modulation of their activity. The exact pathways and molecular targets can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

3-Bromoimidazo[1,2-a]pyridine: Similar in structure but with a pyridine ring instead of a pyrazine ring.

2-Chloroimidazo[1,2-a]pyrazine-3-carboxylic acid: Similar but with a chlorine atom instead of bromine.

Imidazo[1,2-a]pyrimidine derivatives: These compounds share the imidazo core but differ in the fused ring structure.

Uniqueness

2-Bromoimidazo[1,2-a]pyrazine-3-carboxylic acid is unique due to the presence of both a bromine atom and a carboxylic acid group, which confer distinct reactivity and binding properties. This makes it a valuable intermediate in the synthesis of complex molecules with potential biological activities .